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Introduction

MGR1 (MSG1-Related Gene 1), also known as CITED2 (CBP/p300-interacting transactivator
with ED-rich carboxy-terminal domain 2), is a ubiquitously expressed nuclear protein that
functions as a transcriptional activator.[1][2][3] It is a cytokine-inducible gene, with its
expression being transiently stimulated by various growth factors and cytokines such as
Interleukin-9 (IL-9), IL-2, IL-4, and Platelet-Derived Growth Factor (PDGF).[1][3] The induction
of MGR1 by IL-9 has been shown to be dependent on the JAK/STAT signaling pathway.[1][2][3]
Due to its role in transcriptional regulation and its potential involvement in cellular
transformation, studying the effects of MGR1 overexpression is crucial for understanding its
function in both normal physiological processes and disease states, making it a person of
interest for drug development.[1][3]

These application notes provide a comprehensive guide to creating an MGR1 expression
vector for the purpose of overexpressing the MGR1 protein in mammalian cells. This includes
protocols for vector construction, verification of overexpression, and diagrams of the relevant
signaling pathway and experimental workflow.

MGR1 Signaling Pathway

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1193184?utm_src=pdf-interest
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC24857/
https://www.pnas.org/doi/abs/10.1073/pnas.95.23.13555
https://pubmed.ncbi.nlm.nih.gov/9811838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC24857/
https://pubmed.ncbi.nlm.nih.gov/9811838/
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC24857/
https://www.pnas.org/doi/abs/10.1073/pnas.95.23.13555
https://pubmed.ncbi.nlm.nih.gov/9811838/
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC24857/
https://pubmed.ncbi.nlm.nih.gov/9811838/
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://www.benchchem.com/product/b1193184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

MGR1 is induced by a variety of cytokines and growth factors, with the Interleukin-9 (IL-9)
signaling pathway serving as a well-characterized example of its upstream regulation. Upon IL-
9 binding to its receptor (IL-9R), the associated Janus kinases (JAKs) are activated, leading to
the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT)
proteins. Activated STATs then translocate to the nucleus and bind to the promoter region of
target genes, including MGR1, to initiate transcription. As a transcriptional activator, MGR1

itself can then regulate the expression of other downstream genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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